Cas no 20778-58-9 (2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-)

• Product Name: 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-
• CAS No: 20778-58-9
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 1396015
• Update Time: 2024-08-16

2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-
• 2-Acetoxy-2.4.6-tri-tert.-butyl-cyclohexadien-(3.5)-on-(1)

• Inchi： 1S/C20H32O3/c1-13(21)23-20(19(8,9)10)12-14(17(2,3)4)11-15(16(20)22)18(5,6)7/h11-12H,1-10H3
• InChI Key： UDVDYDGQUBUBTJ-UHFFFAOYSA-N
• SMILES： C1(=O)C(OC(C)=O)(C(C)(C)C)C=C(C(C)(C)C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 320.23526

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 387.7±41.0 °C(Predicted)
• PSA: 43.37